Methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate

• IUPAC Name: methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C10H8Cl2O3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4H,5H2,1H3
• InChI Key: FWNFVLUGKXPFTD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C10H8Cl2O3
• DSSTOX Substance ID: DTXSID10374209
• Molecular Weight: 247.07 g/mol
• CAS RN: 56719-67-6

Description

The compound seems to be related to a class of chemicals that includes various herbicidal active compounds. These compounds are often used in agriculture for controlling undesired weeds.

Synthesis Analysis

While specific synthesis methods for “Methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate” were not found, similar compounds have been synthesized using various methods. For example, one method involves the reaction of 6-methyluracil with 2-chloromethyltiiran.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate and its derivatives are utilized in various synthetic chemical reactions. For example, a study focused on synthesizing a compound from 1H-1,2,4-triazol and 3-(2,4-dichlorophenyl) propanoic acid, using reactions like condensation, chlorination, and esterification. The structure of the synthesized compound was confirmed through techniques like IR, 1H NMR, and X-ray diffraction (Yan Shuang-hu, 2014).

Photoreactive Properties

• The compound shows interesting behavior in photochemical reactions. When exposed to different solvents like hexane and methanol, it produces varying photochemical products. This reactivity is influenced by factors like the bulkiness of alkyl groups in the compound (M. Saito et al., 1998).

Synthesis of Heterocycles

• Methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate is a key starting material in the synthesis of various heterocyclic compounds. For instance, it has been used for synthesizing substituted 3-hydroxythiophenes, demonstrating its utility in creating structurally diverse compounds (Y. Ostapiuk et al., 2021).

Herbicidal Applications

• Studies have also explored the use of similar compounds in agriculture, particularly as herbicides. Dichlofop-methyl, a related compound, has been shown to be an effective herbicide for controlling wild oat in wheat. Its mode of action includes functioning as a strong auxin antagonist and inhibiting root growth (M. Shimabukuro et al., 1978).

Material Science and Polymer Chemistry

• The compound is also significant in the field of material science. It has been used in the synthesis of novel copolymers with trisubstituted ethylenes and styrene, indicating its role in developing materials with unique properties like high glass transition temperatures (Katherine Kim et al., 1999).

Stereoselective Synthesis and Molecular Studies

• The compound's derivatives are used in stereoselective synthesis, which is crucial in creating specific molecular configurations. This has implications in fields like pharmaceuticals, where molecular configuration can affect a drug's efficacy and safety (A. Mabied et al., 2016).

Applications in Medicinal Chemistry

• Derivatives of this compound have been researched for their potential in medicinal chemistry, particularly in synthesizing metal complexes with anti-tumor activities. These studies are crucial for developing new therapeutic agents for cancer treatment (A. Aboelmagd et al., 2021).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors in the body .

Mode of Action

It’s worth noting that similar compounds have been reported to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been known to influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

A study on a similar compound suggests that it is metabolized in vivo . These properties significantly impact the bioavailability of the compound.

Result of Action

Compounds with similar structures have been known to induce various cellular responses .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Methyl 3-(2,4-dichlorophenyl)-3-oxopropanoate. For instance, the temperature and pH of the environment can affect the compound’s stability and activity .